2-((4-(4-(4-Chlorophenyl)-4-oxobutanamido)but-2-yn-1-yl)oxy)benzamide

• IUPAC Name: 2-[4-[[4-(4-chlorophenyl)-4-oxobutanoyl]amino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C21H19ClN2O4/c22-16-9-7-15(8-10-16)18(25)11-12-20(26)24-13-3-4-14-28-19-6-2-1-5-17(19)21(23)27/h1-2,5-10H,11-14H2,(H2,23,27)(H,24,26)
• InChI Key: CKXYIBCQGKEMTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)OCC#CCNC(=O)CCC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol

Description

2-((4-(4-(4-Chlorophenyl)-4-oxobutanamido)but-2-yn-1-yl)oxy)benzamide, also known as CB-1 receptor antagonist, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a selective antagonist of the CB-1 receptor, which plays a crucial role in regulating appetite, energy balance, and lipid metabolism.

Scientific Research Applications

Synthesis and Structural Characterization

The compound falls within a broader category of chemicals that have been synthesized and characterized to understand their molecular architecture and properties. For instance, research on similar benzamide derivatives, such as 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, involved detailed X-ray diffraction, IR, NMR, and UV–Vis spectral analyses. These studies aim at understanding the optimized molecular structures, vibrational frequencies, and electronic properties, which are crucial for developing materials with desired physical and chemical characteristics (Demir et al., 2016).

Bactericidal Applications

Another significant area of research for such compounds is their bactericidal activity, especially against resistant strains like methicillin-resistant Staphylococcus aureus (MRSA). Analogous compounds have been assessed for their minimum bactericidal concentrations, showing promising bactericidal kinetics against MRSA strains. This line of research is critical in the quest for new antibiotics to combat antibiotic-resistant bacteria (Zadrazilova et al., 2015).

Antimicrobial and Biological Activities

Compounds with the chlorophenyl and benzamide functionalities have also been synthesized and evaluated for their antimicrobial activities. The synthesis of new tetrahydropyrimidine-thiones and their derivatives has been reported, with some compounds showing significant inhibition on bacterial and fungal growth. These findings suggest potential applications in developing new antimicrobial agents (Akbari et al., 2008).

Advanced Oxidation Processes

Additionally, the structural relatives of the given compound have been explored in advanced oxidation processes for degrading aqueous organic pollutants. Studies involving compounds like 4-chlorophenol demonstrate the potential of these chemicals in environmental remediation through oxidative degradation mechanisms (Bokare & Choi, 2011).